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Compound of Interest

Compound Name: Capreomycin Sulfate

Cat. No.: B1662203 Get Quote

Capreomycin Sulfate is a potent antibiotic primarily used in the treatment of tuberculosis. As

with many pharmaceuticals, proper disposal is crucial to ensure the safety of personnel and to

prevent environmental contamination. This document provides essential safety information and

a step-by-step guide for the proper disposal of Capreomycin Sulfate in a research or drug

development setting.

Hazard and Safety Summary
Capreomycin Sulfate presents several health hazards that necessitate careful handling and

disposal. It is classified as harmful if swallowed, inhaled, or if it comes into contact with skin.[1]

[2][3][4][5] Furthermore, it is a reproductive toxicant, with the potential to damage fertility or the

unborn child.[1][2][3][4][5][6]

Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[2][3][4][5]

Reproductive Toxicity
May damage fertility or the unborn child.[2][3][4]

[5][6]

Skin Sensitization May cause an allergic skin reaction.[6]

Due to these hazards, appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, must be worn when handling Capreomycin
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Sulfate.[1][6]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Capreomycin
Sulfate in a laboratory setting. This procedure is designed to comply with general safety

guidelines and environmental regulations.

Initial Assessment and Preparation:

Identify the Capreomycin Sulfate waste to be disposed of. This includes expired or

unused pure compounds, contaminated labware (e.g., vials, pipette tips, gloves), and

solutions containing Capreomycin Sulfate.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and requirements, as local regulations may vary.

Ensure all personnel involved in the disposal process are trained on the hazards of

Capreomycin Sulfate and the proper disposal procedures.

Don appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses.

Waste Segregation and Collection:

Do not mix Capreomycin Sulfate waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.

Collect all solid waste, including contaminated labware and unused powder, in a

designated, clearly labeled, and sealable hazardous waste container.

Collect all liquid waste containing Capreomycin Sulfate in a separate, clearly labeled,

and leak-proof hazardous waste container.

Crucially, do not empty any Capreomycin Sulfate waste into drains or sewers.[1]

Improper disposal can lead to environmental contamination.[7][8][9]

Container Management and Labeling:
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Use containers that are compatible with the waste being collected.

Label the waste containers clearly with "Hazardous Waste," the name "Capreomycin
Sulfate," and the associated hazard pictograms (e.g., health hazard, exclamation mark).

[4][5]

Keep waste containers securely sealed when not in use.

Store the waste containers in a designated, secure area away from incompatible materials

such as strong oxidizers, acids, and bases.[1]

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[3][10]

Ensure that all required documentation for the waste disposal is completed accurately.

Experimental Protocols
The search of available literature and safety data sheets did not yield specific experimental

protocols for the chemical deactivation or degradation of Capreomycin Sulfate for disposal

purposes. The standard and recommended procedure is collection and disposal via a licensed

hazardous waste management company.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Capreomycin Sulfate in a laboratory setting.
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Caption: Workflow for the proper disposal of Capreomycin Sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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